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Compound of Interest

cis-1,3-Cyclohexanedicarboxylic
Acid

Cat. No.: B1312413

Compound Name:

Technical Dossier: cis-1,3-
Cyclohexanedicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for cis-1,3-cyclohexanedicarboxylic
acid, a molecule of interest in various chemical and pharmaceutical research domains. The
information is presented to support laboratory activities and theoretical investigations.

Physicochemical Properties

The fundamental molecular characteristics of cis-1,3-cyclohexanedicarboxylic acid have
been determined and are summarized below. These values are essential for stoichiometric
calculations, analytical method development, and interpretation of experimental results.

Parameter Value Reference
Molecular Formula CsH1204 [1112][3]
Molecular Weight 172.18 g/mol [21[41[5]
Alternate Molecular Weight 172.1785 g/mol [1]
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Experimental Protocols

This section is intended to house detailed methodologies for relevant experiments. Given the
nature of the requested data, standard protocols for molecular weight determination are
referenced.

Mass Spectrometry for Molecular Weight Determination:

A standard protocol for determining the molecular weight of a non-volatile organic compound
such as cis-1,3-cyclohexanedicarboxylic acid involves high-resolution mass spectrometry
(HRMS).

o Sample Preparation: A dilute solution of the analyte is prepared in a suitable solvent (e.qg.,
methanol, acetonitrile) with an appropriate matrix if using Matrix-Assisted Laser
Desorption/lonization (MALDI), or introduced directly for Electrospray lonization (ESI).

e Instrumentation: An ESI-Time of Flight (ESI-TOF) or Orbitrap mass spectrometer is
calibrated using a known standard.

» Data Acquisition: The sample is introduced into the ion source. For ESI, the sample is
nebulized and ionized by a high voltage. The resulting ions are guided into the mass
analyzer.

e Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For cis-1,3-
cyclohexanedicarboxylic acid, the protonated molecule [M+H]* or the deprotonated
molecule [M-H]~ would be the primary ions of interest.

o Data Processing: The acquired mass spectrum is processed to identify the peak
corresponding to the molecule of interest. The molecular weight is calculated from the m/z
value of the molecular ion.

Logical Relationships

The following diagram illustrates the relationship between the atomic constituents and the final
molecular properties of cis-1,3-cyclohexanedicarboxylic acid.
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Atomic Constituents

Carbon (C) Hydrogen (H) | Oxygen (O)
Atomic Weight: 12.011 u Atomic Weight: 1.008 u Atomic Weight: 15.999 u
x 8 x 12 x4
Molecular Composition

[ Molecular Formula; CsH1204 ]

Sum of Atomic Weights

Calculated Property
y

[Molecular Weight: 172.18 g/moD

Click to download full resolution via product page

Atomic composition to molecular properties relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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